molecular formula C20H16N4OS B15087255 5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol CAS No. 478256-53-0

5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol

Cat. No.: B15087255
CAS No.: 478256-53-0
M. Wt: 360.4 g/mol
InChI Key: RBSRVDNWIQUCJT-FYJGNVAPSA-N
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Description

5-(2-Methoxyphenyl)-4-((naphthalen-1-

Properties

CAS No.

478256-53-0

Molecular Formula

C20H16N4OS

Molecular Weight

360.4 g/mol

IUPAC Name

3-(2-methoxyphenyl)-4-[(E)-naphthalen-1-ylmethylideneamino]-1H-1,2,4-triazole-5-thione

InChI

InChI=1S/C20H16N4OS/c1-25-18-12-5-4-11-17(18)19-22-23-20(26)24(19)21-13-15-9-6-8-14-7-2-3-10-16(14)15/h2-13H,1H3,(H,23,26)/b21-13+

InChI Key

RBSRVDNWIQUCJT-FYJGNVAPSA-N

Isomeric SMILES

COC1=CC=CC=C1C2=NNC(=S)N2/N=C/C3=CC=CC4=CC=CC=C43

Canonical SMILES

COC1=CC=CC=C1C2=NNC(=S)N2N=CC3=CC=CC4=CC=CC=C43

Origin of Product

United States

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